6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%
Overview
Description
6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% (6-CFMB) is an important organic compound used in a variety of scientific fields. It is a colorless, crystalline solid with a melting point of 200-201°C and a boiling point of 454°C. 6-CFMB is used for the synthesis of various compounds, including pharmaceuticals, dyes, and fragrances. It is also used as an intermediate in the production of other organic compounds. In addition, 6-CFMB has been studied for its potential applications in scientific research and has been used in a variety of laboratory experiments.
Scientific Research Applications
6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, dyes, and fragrances. It has also been used as a catalyst for various reactions and as a reagent for the synthesis of other organic compounds. In addition, 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% has been studied for its potential applications in biochemistry, physiology, and drug development.
Mechanism of Action
The mechanism of action of 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% is not fully understood. It is known, however, that 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% is an electron-withdrawing group, which can affect the reactivity of other compounds. It is also known that 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% can form hydrogen bonds with other molecules, which can affect their reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% are not fully understood. It is known, however, that 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% can affect the metabolism of other molecules, as well as the activity of certain enzymes. In addition, 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The use of 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. In addition, it is easy to handle and can be used in a variety of reactions. However, 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% can be toxic and should be handled with care.
Future Directions
There are a variety of potential future directions for the use of 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%. It could be used in the development of new pharmaceuticals and fragrances. It could also be used in the development of new dyes and catalysts. In addition, 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% could be used to study the biochemical and physiological effects of other compounds. Finally, 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% could be used to study the mechanism of action of other compounds and to develop new synthetic methods.
Synthesis Methods
6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% can be synthesized using a variety of methods. One of the most commonly used methods is the Friedel-Crafts acylation reaction. This reaction involves the use of an acyl chloride, such as chloroacetyl chloride, and an aromatic compound, such as benzene. The reaction produces 6-Chloro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95% as a product. Other methods of synthesis include the use of a Grignard reagent, a Wittig reaction, or a Suzuki-Miyaura reaction.
properties
IUPAC Name |
2-chloro-6-(2-fluoro-5-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-8-5-6-12(16)10(7-8)9-3-2-4-11(15)13(9)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBBMDURIXFRFFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)F)C2=C(C(=CC=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690145 |
Source
|
| Record name | 3-Chloro-2'-fluoro-5'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261985-29-8 |
Source
|
| Record name | 3-Chloro-2'-fluoro-5'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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